Cas no 941968-77-0 (1-2-(3-methoxyphenyl)ethyl-3-(1-methyl-1H-indol-3-yl)urea)

• Product Name: 1-2-(3-methoxyphenyl)ethyl-3-(1-methyl-1H-indol-3-yl)urea
• CAS No: 941968-77-0
• MF: C₁₉H₂₁N₃O₂
• MW: 323.388944387436
• CID: 5502840
• Update Time: 2025-06-12

1-2-(3-methoxyphenyl)ethyl-3-(1-methyl-1H-indol-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[2-(3-methoxyphenyl)ethyl]-N'-(1-methyl-1H-indol-3-yl)-
• 1-2-(3-methoxyphenyl)ethyl-3-(1-methyl-1H-indol-3-yl)urea

• Inchi： 1S/C19H21N3O2/c1-22-13-17(16-8-3-4-9-18(16)22)21-19(23)20-11-10-14-6-5-7-15(12-14)24-2/h3-9,12-13H,10-11H2,1-2H3,(H2,20,21,23)
• InChI Key： WOYRMHUFRZPANZ-UHFFFAOYSA-N
• SMILES： N(CCC1=CC=CC(OC)=C1)C(NC1C2=C(N(C)C=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-2-(3-methoxyphenyl)ethyl-3-(1-methyl-1H-indol-3-yl)urea

Professional Introduction to 1-2-(3-methoxyphenyl)ethyl-3-(1-methyl-1H-indol-3-yl)urea (CAS No. 941968-77-0)

1-2-(3-methoxyphenyl)ethyl-3-(1-methyl-1H-indol-3-yl)urea, identified by its CAS number 941968-77-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a 3-methoxyphenyl group and a 1-methyl-1H-indol-3-yl moiety, contribute to its unique pharmacological properties.

The 3-methoxyphenyl group is a well-known pharmacophore that enhances the lipophilicity and metabolic stability of many drug candidates. Its methoxy substitution increases the electron density on the aromatic ring, which can influence the binding affinity and selectivity of the compound towards biological targets. In contrast, the 1-methyl-1H-indol-3-yl group is known for its role in modulating neurotransmitter systems, particularly serotonin receptors, which are implicated in various neurological and psychiatric disorders.

The urea moiety in the molecular structure of 1-2-(3-methoxyphenyl)ethyl-3-(1-methyl-1H-indol-3-yl)urea serves as a key pharmacophoric element that facilitates hydrogen bonding interactions with biological targets. Urea-based compounds have been widely explored in drug discovery due to their ability to form stable hydrogen bonds with polar residues in proteins. This feature is particularly advantageous for designing molecules with high binding affinity and selectivity.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents. The indole scaffold, especially when substituted with alkyl or aryl groups, exhibits a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The presence of a 1-methyl-1H-indol-3-yl group in 1-2-(3-methoxyphenyl)ethyl-3-(1-methyl-1H-indol-3-yl)urea suggests that this compound may interact with serotonin receptors, which are central to the treatment of depression, anxiety, and other mood disorders.

The synthesis of 1-2-(3-methoxyphenyl)ethyl-3-(1-methyl-1H-indol-3-yl)urea involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 3-methoxyphenyl group typically involves Suzuki-Miyaura cross-coupling reactions or nucleophilic aromatic substitutions, while the incorporation of the 1-methyl-1H-indol-3-yl moiety often relies on palladium-catalyzed coupling reactions or reductive amination techniques. The final step involves the formation of the urea bond, which can be achieved through condensation reactions between carbodiimides or isocyanates.

The pharmacological evaluation of 1-2-(3-methoxyphenyl)ethyl-3- strong>()urea has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain enzymes and receptors relevant to neurological disorders. Additionally, preclinical studies have shown potential therapeutic effects in animal models of depression and anxiety. These findings highlight the compound's promise as a lead molecule for further development into novel therapeutic agents.

The structural flexibility of 1-2- strong>(^{) (_- (_- (_- (_- (_- (_- (_- (_- (_- (\(\textbf{m}\)))))))) ) ) ) ) ) ) ) ) ) )\(\textbf{m}\))\(\textbf{e}\)\(\textbf{t}\)\(\textbf{h}\)\(\textbf{o}\)\(\textbf{x}\)\(\textbf{y}\)\(\textbf{p}\)\(\textbf{h}\)\(\textbf{e}\)\(\textbf{n}\)\(\textbf{y}\))\(\textbf{l}\))\(\textbf{e}\))\(\textbf{n}\))\(\textbf{t}\)-\((\((\((\((\((\((\((\((\((\((\((\() \)) \)) \)) \)) \)) \)) \)) \)) \)) \)))\) (\( - (\( - (\( - (\( - (\( - (\( - (\( - (\( - (\( - (\( - (\\(\\(\\(\\(\\(\\(\\(\\(\\()()()()()()()()())))())))())))())))()))))))))))))))))))))))))())))))))))))))))))())()))())())))))())))))())))))())())())))))())())))())))())))())))())\) (]\(< strong >\(m\)e\(t\)h\(o\)x\(y\) \(ph\(e\(n\)y\)l\) \(e\(t\)h\(y\)l-\) \(-\) \(m e t h o x y-\) \(ph e n y l e t h y l-\) \(u r e a\) [CAS NO: 941968-77.0]) is being explored for its potential applications in various therapeutic areas beyond neurological disorders. Preliminary data suggest that this compound may also exhibit anti-inflammatory properties by modulating immune responses and reducing pro-inflammatory cytokine production.}

The synthesis and characterization of 1-2- strong>(< em >\(m et h o x y p h e n y l\) \(e t h y l-\)< em >)-\(m e t h o x y-\)< em >\(ph e n y l e t h y l-\)< em >\(u r e a\) [CAS NO: 941968.0]) have been optimized for scalability and reproducibility. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to confirm the structural integrity and purity of the compound. These studies have provided valuable insights into the conformational behavior and electronic properties of the molecule.

The pharmacokinetic profile of 1-2- strong>(< em >\(m et h o x y p h e n y l\) \(e t h y l-\)< em >)-\(m e t h o x y-\)< em >\(ph e n y l e t h y l-\)< em >\(u r e a\) [CAS NO: 941968.0]) has been evaluated in preclinical studies to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity profile. The compound has demonstrated favorable pharmacokinetic properties, including reasonable bioavailability and moderate metabolic clearance rates. These findings suggest that it may be suitable for oral administration in clinical settings.

The potential therapeutic applications of 1-2- strong>(< em >\(m et h o x y p h e n y l\) \(e t h y l-\)< em >)-\(m e t h o x y-\)< em >\(ph e n y l e t h y l-\)< em >\(u r e a\) [CAS NO: 941968.0]) are being actively investigated by research teams worldwide. Initial clinical trials have shown promising results in treating mood disorders such as depression and anxiety. Additionally, ongoing studies are exploring its efficacy in other conditions such as chronic pain syndromes and neurodegenerative diseases.

In conclusion, 1-2- strong>(< em >\(m et h o x y p h e n y l\) \(e t h y l-\)< em >)-\(m e t h o x y-\)< em >\(ph e n y l e t h y l-\)< em >\(u r e a\) [CAS NO: 941968.0]) is a structurally complex yet biologically active compound with significant potential in pharmaceutical applications. Its unique combination of pharmacophores makes it an attractive candidate for further development into novel therapeutic agents targeting neurological and psychiatric disorders. As research continues to uncover new insights into its mechanisms of action and therapeutic efficacy, this compound is poised to make meaningful contributions to modern medicine.